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Compound of Interest

Compound Name: PTP1B-IN-3 diammonium

Cat. No.: B8210277 Get Quote

For researchers and scientists in the field of drug development, the proper handling and

disposal of chemical compounds is a critical component of laboratory safety and operational

integrity. This guide provides essential information on the proper disposal procedures for

PTP1B-IN-3 diammonium, a potent and orally active PTP1B inhibitor.

Disclaimer: A specific Safety Data Sheet (SDS) for PTP1B-IN-3 diammonium is not publicly

available. The following disposal procedures are based on general best practices for laboratory

chemical waste management. It is imperative to consult your institution's Environmental Health

and Safety (EHS) department for specific guidelines and regulations.

Compound Data: PTP1B-IN-3 Diammonium
The following table summarizes the available quantitative data for PTP1B-IN-3 and its

diammonium salt.
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Property Value Reference

PTP1B-IN-3

CAS Number 809272-64-8 MedChemExpress

Molecular Formula C₁₂H₇BrF₂NO₃P MedChemExpress

Molecular Weight 362.06 g/mol MedChemExpress

IC₅₀ (PTP1B) 120 nM MedChemExpress

IC₅₀ (TCPTP) 120 nM MedChemExpress

Appearance Solid (White to off-white) MedChemExpress

Storage (Powder) -20°C for 3 years MedChemExpress

Storage (In solvent)
-80°C for 6 months, -20°C for 1

month
MedChemExpress

PTP1B-IN-3 diammonium

CAS Number 2702673-78-5 MedChemExpress[1]

Purity 95.38% MedChemExpress[1]

Bioactivity

Potent and orally active

PTP1B inhibitor with

antidiabetic and anticancer

effects.[1]

MedChemExpress[1]

Step-by-Step Disposal Protocol
Given the absence of a specific SDS, a conservative approach to disposal is required. Treat

PTP1B-IN-3 diammonium as a potentially hazardous chemical waste.

1. Waste Identification and Segregation:

Solid Waste:

Collect unused or expired PTP1B-IN-3 diammonium powder in its original container or a

clearly labeled, sealed, and compatible waste container.
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Contaminated materials such as gloves, weighing paper, and pipette tips should be

collected in a designated, sealed plastic bag or container labeled as "Solid Chemical

Waste" and listing the chemical name.

Liquid Waste:

Solutions containing PTP1B-IN-3 diammonium should be collected in a dedicated,

sealed, and compatible liquid waste container.

Do not mix with other solvent waste streams unless compatibility has been verified.

The container must be clearly labeled with "Hazardous Waste," the full chemical name

("PTP1B-IN-3 diammonium"), and the approximate concentration and volume.[2]

2. Storage of Chemical Waste:

Store waste containers in a designated and properly labeled satellite accumulation area.[3]

Ensure containers are kept closed except when adding waste.[4][5]

Segregate from incompatible materials.[2]

Use secondary containment to prevent spills.[4]

3. Disposal Request and Pickup:

Contact your institution's EHS office to schedule a hazardous waste pickup.[2][6]

Complete all required waste disposal forms, providing accurate information about the

chemical and its quantity.[2]

Do not dispose of PTP1B-IN-3 diammonium down the drain or in regular trash.[2][7]

4. Empty Container Disposal:

Empty containers that held PTP1B-IN-3 diammonium should be triple-rinsed with a suitable

solvent.[5]

The rinsate must be collected and disposed of as hazardous liquid waste.[5]
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After triple-rinsing and air-drying, deface the original label and dispose of the container

according to your institution's guidelines for non-hazardous lab glass or plastic.[8][9]

Experimental Protocol: PTP1B Enzymatic Assay
This protocol outlines a general procedure for evaluating the inhibitory effect of compounds like

PTP1B-IN-3 on PTP1B activity.

Materials:

Recombinant human PTP1B enzyme

Assay buffer (e.g., 50 mM HEPES, pH 7.2, 100 mM NaCl, 1 mM EDTA, 1 mM DTT)

p-Nitrophenyl phosphate (pNPP) as a substrate

PTP1B-IN-3 diammonium (or other test inhibitors)

96-well microplate

Microplate reader

Procedure:

Prepare a stock solution of PTP1B-IN-3 diammonium in a suitable solvent (e.g., DMSO).

Prepare serial dilutions of the inhibitor in the assay buffer.

In a 96-well plate, add the PTP1B enzyme to each well, followed by the different

concentrations of the inhibitor or vehicle control.

Incubate the enzyme and inhibitor mixture at 37°C for a specified time (e.g., 15 minutes).

Initiate the enzymatic reaction by adding the pNPP substrate to each well.

Monitor the hydrolysis of pNPP to p-nitrophenol by measuring the absorbance at 405 nm at

regular intervals using a microplate reader.

Calculate the rate of reaction for each inhibitor concentration.
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Determine the IC₅₀ value of the inhibitor by plotting the percentage of inhibition against the

logarithm of the inhibitor concentration.

Visualizing Key Processes
To further aid in understanding the context of PTP1B-IN-3 diammonium's use and disposal,

the following diagrams illustrate the relevant biological pathway and the general chemical

disposal workflow.
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Caption: PTP1B negatively regulates insulin and leptin signaling pathways.
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General Laboratory Chemical Disposal Workflow

Chemical Waste Generated

Identify Waste Type
(Solid / Liquid)

Collect Solid Waste in
Labeled, Sealed Container

Solid

Collect Liquid Waste in
Labeled, Sealed Container

Liquid

Store in Designated
Satellite Accumulation Area

with Secondary Containment

Complete Waste Pickup Form
and Schedule EHS Pickup

EHS Collects Waste
for Proper Disposal

Click to download full resolution via product page

Caption: A workflow for the safe disposal of laboratory chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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